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Compound of Interest

Compound Name: 1-Methylisoquinolin-3-ol

Cat. No.: B095412 Get Quote

Application Notes and Protocols for 1-
Methylisoquinolin-3-ol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 1-Methylisoquinolin-3-ol (CAS No. 16535-89-0). The information herein is

compiled from available safety data sheets (SDS) for the compound and its structural analogs.

It is imperative to conduct a thorough risk assessment before commencing any work with this

chemical.

Hazard Identification and Classification
1-Methylisoquinolin-3-ol is a chemical compound for research and development use.[1]

Based on data for structurally similar compounds, it should be handled with care as it may pose

several health and environmental hazards. The following table summarizes the potential

hazards based on the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[2]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation[2][3]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects

Signal Word: Danger

Hazard Pictograms:

alt text

alt text

alt text

alt text

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure risk.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH27029&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27029&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27029&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/323322
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Equipment Specifications

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. Face shield if there is

a splash hazard.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[4]

Skin and Body

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

Lab coat.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[5]

Respiratory

Use only in a well-ventilated

area, preferably under a

chemical fume hood. If

ventilation is inadequate, use a

NIOSH-approved respirator.

Ensure adequate ventilation.[2]

[3]

Safe Handling and Experimental Protocols
General Handling Procedures

Work Area: Always work in a well-ventilated area, preferably within a certified chemical fume

hood.[4]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust, fumes,

gas, mist, vapors, or spray.[2]

Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the

laboratory.

Dispensing: When dispensing, use appropriate tools to avoid generating dust or aerosols.

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[2]

Experimental Protocol: Preparation of a Stock Solution
Ensure all necessary PPE is worn as specified in Section 2.

Work inside a chemical fume hood.
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Place a calibrated weighing paper on an analytical balance.

Carefully weigh the desired amount of 1-Methylisoquinolin-3-ol.

Transfer the solid to an appropriate volumetric flask.

Slowly add the desired solvent (e.g., DMSO, DMF) to the flask, ensuring the solid is fully

dissolved.

Once dissolved, fill the flask to the calibration mark with the solvent.

Cap the flask and invert several times to ensure a homogenous solution.

Label the flask clearly with the compound name, concentration, solvent, and date of

preparation.

Storage Procedures
Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Parameter Recommendation

Temperature Store in a cool, dry place.

Container
Keep container tightly closed in a dry and well-

ventilated place.[2][6]

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases.[5][6]

Ventilation Store in a well-ventilated area.[2]

Security
Store locked up or in an area accessible only to

qualified or authorized persons.

First Aid Measures
In case of exposure, follow these first aid protocols immediately.
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Exposure Route First Aid Protocol

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Personnel: Ensure only trained personnel handle the cleanup. Evacuate non-essential

personnel from the area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.

Cleanup: For solid spills, carefully sweep up the material and place it into a suitable, closed

container for disposal.[5] For liquid spills, absorb with an inert material (e.g., sand, silica gel)

and place in a chemical waste container.

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

Waste Disposal: Dispose of the waste in accordance with local, state, and federal

regulations.
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Fire-Fighting Measures
Aspect Procedure

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Development of hazardous combustion gases or

vapors is possible in the event of a fire. These

may include nitrogen oxides (NOx), carbon

monoxide (CO), and carbon dioxide (CO2).[5]

Protective Equipment for Firefighters
Wear self-contained breathing apparatus and

full protective gear.[2]

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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